Methyl 2-(4-fluorophenyl)-2-methylpropanoate
Cat. No. B1428464
Key on ui cas rn:
476429-17-1
M. Wt: 196.22 g/mol
InChI Key: JOFPPMPHGXIVME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:15]1[O:16][CH2:17][CH2:18][CH2:19]1.[F:1][c:2]1[cH:3][cH:4][c:5]([C:8]([C:9](=[O:10])[O:11][CH3:12])([CH3:13])[CH3:14])[cH:6][cH:7]1>>[F:1][c:2]1[cH:3][cH:4][c:5]([C:8]([CH2:9][OH:10])([CH3:13])[CH3:14])[cH:6][cH:7]1
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Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
COC(=O)C(C)(C)c1ccc(F)cc1
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
CC(C)(CO)c1ccc(F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
